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Compound of Interest

Compound Name: A-350619

CAS No.: 538368-27-3

Cat. No.: B1250368

Get Quote

Executive Summary & Compound Profile
A-350619 is a potent, small-molecule activator of soluble guanylyl cyclase (sGC).[1] Unlike

standard laboratory reagents, this compound is a bioactive modulator of the nitric oxide (NO)

signaling pathway, capable of inducing significant physiological changes (e.g., vasodilation,

smooth muscle relaxation) at micromolar concentrations [1].[1]

Critical Warning: Because A-350619 directly amplifies cGMP signaling, it poses specific

cardiovascular risks (hypotension) if accidentally absorbed.[1] Standard "drain disposal" is

strictly prohibited due to the risk of aquatic toxicity and environmental persistence of signaling

modulators.[1]
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Property Data

Chemical Class Small Molecule sGC Activator

Primary Hazard Bioactive / Cardiovascular Modulator / Irritant

Solubility
Soluble in DMSO, Ethanol; poorly soluble in

water

Disposal Method
High-Temperature Incineration (No drain

disposal)

Personal Protective Equipment (PPE) Matrix
Rationale: A-350619 is often dissolved in DMSO, a solvent that permeates skin and carries

dissolved compounds into the bloodstream.[1] Standard latex gloves offer insufficient protection

against DMSO-based solutions.[1]

Respiratory: NIOSH-approved N95 (for solid handling) or Fume Hood (for solution

preparation).[1]

Dermal:Nitrile gloves (Double-gloving recommended).[1] Do NOT use Latex.[1]

Inner pair: 4 mil Nitrile.[1]

Outer pair: 5-8 mil Nitrile (chemically resistant).[1]

Ocular: Chemical splash goggles (ANSI Z87.1).[1]

Disposal Procedures: Step-by-Step
The following protocols utilize a "Cradle-to-Grave" tracking approach to ensure no bioactive

material enters municipal water systems.

A. Solid Waste (Powder & Contaminated Debris)
Applies to: Expired stock powder, weighing boats, contaminated gloves, and paper towels.[1]

Containment: Place all solid waste into a clear, 4-mil polyethylene bag.

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 7 Tech Support

https://www.benchchem.com/product/b1250368/docs?utm_src=pdf-body#technical-bulletin-proper-disposal-procedures-for-a-350619
https://www.rshughes.com/images/products/docs/_rA3R4BTVHU9JORCQ7anQw.pdf
https://www.rshughes.com/images/products/docs/_rA3R4BTVHU9JORCQ7anQw.pdf
https://www.rshughes.com/images/products/docs/_rA3R4BTVHU9JORCQ7anQw.pdf
https://www.rshughes.com/images/products/docs/_rA3R4BTVHU9JORCQ7anQw.pdf
https://www.rshughes.com/images/products/docs/_rA3R4BTVHU9JORCQ7anQw.pdf
https://www.rshughes.com/images/products/docs/_rA3R4BTVHU9JORCQ7anQw.pdf
https://www.rshughes.com/images/products/docs/_rA3R4BTVHU9JORCQ7anQw.pdf
https://www.rshughes.com/images/products/docs/_rA3R4BTVHU9JORCQ7anQw.pdf
https://www.rshughes.com/images/products/docs/_rA3R4BTVHU9JORCQ7anQw.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1250368?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Segregation: Do not mix with "Sharps" or "Biohazard" (infectious) waste unless the material

is also biologically contaminated.[1] This is Chemical Hazardous Waste.

Labeling: Affix a hazardous waste tag.

Constituents: "A-350619 (sGC Activator) - 99%"[1]

Hazard Checkbox: Toxic / Irritant.[1][2][3]

Final Disposal: Transfer to the facility's High-Temperature Incineration stream.

B. Liquid Waste (Stock Solutions in DMSO/Ethanol)
Applies to: Unused high-concentration aliquots.[1]

Solvent Identification: Determine if the solvent is Halogenated (e.g., DCM) or Non-

Halogenated (e.g., DMSO, Ethanol).[1] A-350619 is typically in Non-Halogenated solvents.

[1]

Collection: Pour into the designated "Non-Halogenated Organic Waste" carboy.

Crucial Step: Rinse the original vial with a small volume of ethanol and add the rinsate to

the waste carboy.[1]

Prohibition:NEVER pour DMSO stocks down the sink. DMSO is miscible with water, but the

dissolved A-350619 will persist and bypass standard water treatment filtration.[1]

C. Aqueous Waste (Cell Culture Media)
Applies to: Media containing diluted A-350619 (µM range).[1]

Deactivation Assessment: Unlike biological contaminants, small molecules are not reliably

deactivated by bleach (hypochlorite).[1] Bleach may create toxic chlorinated byproducts.[1]

Collection Protocol:

Low Volume (<500mL): Collect in a dedicated "Aqueous Chemical Waste" container.
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High Volume (>1L): If facility regulations permit, pass through an Activated Carbon Filter to

sequester the organic molecule before neutralizing and disposing of the filtrate.[1]

However, the safest default is collection as chemical waste.[1]

Decision Logic: Waste Stream Segregation
This workflow ensures compliance with RCRA (USA) and REACH (EU) standards for bioactive

research chemicals.
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Figure 1: Decision matrix for segregating A-350619 waste based on physical state and solvent

composition.[1]

Spill Management Protocol
Immediate Action: Evacuate the immediate area if the spill involves dry powder (inhalation risk).

[1]

Don PPE: Double nitrile gloves, goggles, lab coat, and N95 mask (if powder).[1]

Containment:

Powder: Cover with a wet paper towel (dampened with water) to prevent dust generation.

[1]

Liquid: Surround with absorbent pads.[1]

Cleanup:

Wipe the area from the outside in.[1]

Clean the surface with 70% Ethanol followed by soap and water.[1]

Note: A-350619 is soluble in organic solvents; ethanol is more effective than water for the

initial cleaning.[1]

Disposal: Place all cleanup materials into the Solid Hazardous Waste bag (see Section 3A).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.benchchem.com/product/b1250368?utm_src=pdf-custom-synthesis#bc-rfq
https://www.rshughes.com/images/products/docs/_rA3R4BTVHU9JORCQ7anQw.pdf
https://media.napaonline.com/is/content/GenuinePartsCompany/220315146pdf
https://dms.etra.fi:9900/131696/original
https://pubmed.ncbi.nlm.nih.gov/12495780/
https://pubmed.ncbi.nlm.nih.gov/12495780/
https://www.benchchem.com/product/b1250368/docs#technical-bulletin-proper-disposal-procedures-for-a-350619
https://www.benchchem.com/product/b1250368/docs#technical-bulletin-proper-disposal-procedures-for-a-350619
https://www.benchchem.com/product/b1250368/docs#technical-bulletin-proper-disposal-procedures-for-a-350619
https://www.benchchem.com/product/b1250368/docs#technical-bulletin-proper-disposal-procedures-for-a-350619
https://www.benchchem.com/product/b1250368?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1250368?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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